Cas no 1203116-65-7 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide)
N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide
- AKOS024517271
- N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide
- N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(2-pyrazin-2-ylbenzimidazol-1-yl)acetamide
- N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide
- F5725-0146
- VU0519192-1
- 1203116-65-7
-
- Inchi: 1S/C17H15N7OS2/c1-2-26-17-23-22-16(27-17)21-14(25)10-24-13-6-4-3-5-11(13)20-15(24)12-9-18-7-8-19-12/h3-9H,2,10H2,1H3,(H,21,22,25)
- InChI Key: GSAVCJZGPFVBIN-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1NC(CN1C(C2C=NC=CN=2)=NC2C=CC=CC1=2)=O)SCC
Computed Properties
- Exact Mass: 397.07795047g/mol
- Monoisotopic Mass: 397.07795047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 152Ų
N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5725-0146-2μmol |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-5μmol |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-10μmol |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-20μmol |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-1mg |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-2mg |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-3mg |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-4mg |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-5mg |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5725-0146-10mg |
N-[5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl]-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide |
1203116-65-7 | 10mg |
$79.0 | 2023-09-09 |
N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide
N-(5-(Ethylsulfanyl)-1,3,4-Thiadiazol-2-yl)-2-(Pyrazin-2-yl)-1H-1,3-Benzodiazol-1-ylacetamide: A Comprehensive Overview
The compound with CAS No. 1203116-65-7, known as N-(5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl)-2-(Pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.
N-(5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl) is a key structural component of this compound, contributing to its stability and reactivity. Thiadiazole derivatives are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and antitumor properties. Recent studies have highlighted the role of thiadiazole-containing compounds in modulating cellular signaling pathways, making them valuable candidates for therapeutic interventions.
The pyrazin moiety in the molecule adds another layer of complexity and functionality. Pyrazine derivatives are extensively studied for their potential in medicinal chemistry due to their ability to interact with various biological targets. The combination of pyrazine with the thiadiazole ring creates a synergistic effect, enhancing the compound's bioavailability and pharmacokinetic properties.
Benzodiazole is another critical component of this compound's structure. Benzodiazole derivatives are known for their fluorescence properties, making them useful in sensing applications and as fluorescent probes in bioimaging. Recent advancements in fluorescent sensing have further emphasized the importance of benzodiazole-containing compounds in analytical chemistry.
The acetamide group at the core of the molecule plays a crucial role in modulating the compound's solubility and bioactivity. Acetamide derivatives are widely used in pharmaceuticals due to their ability to enhance drug delivery and reduce toxicity. The integration of acetamide with the thiadiazole-pyrazine-benzodiazole framework creates a versatile molecule with multiple functional groups that can be exploited for diverse applications.
Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity. Novel synthetic strategies involving microwave-assisted synthesis and green chemistry principles have been explored to address challenges in large-scale production. These advancements not only enhance the efficiency of synthesis but also align with sustainable chemical practices.
In terms of pharmacological applications, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases and cancer. Its ability to inhibit key enzymes involved in these conditions highlights its potential as a lead compound for drug development. Furthermore, ongoing studies are investigating its role as a radiosensitizer in cancer therapy, leveraging its ability to enhance the efficacy of radiation treatment.
The structural versatility of N-(5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-yl)-2-(Pyrazin-2-y l)-1H-1,3-benzodiazol - ily acetamide also makes it a valuable tool in materials science. Its use as a building block for advanced materials such as coordination polymers and metal organic frameworks (MOFs) has been explored recently. These materials hold great promise for applications in gas storage and catalysis.
In conclusion, N-(5-(Ethylsulfanyl)-1,3,4-thiadiazol - ilyl ) - ily acetamide is a multifaceted compound with significant potential across various scientific domains. Its unique structure combines functional groups that confer diverse properties, making it an attractive candidate for both academic research and industrial applications.
1203116-65-7 (N-5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)